![molecular formula C17H16N2O2S2 B2643477 N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide CAS No. 391225-30-2](/img/structure/B2643477.png)
N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
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Overview
Description
“N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide” is a compound that contains a thiophene and thiazole ring . Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry . Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “this compound” likely includes a thiophene and a thiazole ring . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
1. Synthesis and Structural Analysis:
- A related compound, 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, was synthesized and its crystal structure was analyzed using X-ray diffraction. This study provides insights into the structural characteristics of similar compounds (Prabhuswamy et al., 2016).
2. Antimicrobial Activity:
- Compounds related to N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide have shown potential antibacterial and antifungal properties. For instance, N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides demonstrated significant antimicrobial activity (Sowmya et al., 2018).
3. Anticancer Activity:
- New 4-acetyl-5-anilino- N -arylthiophene-2-carboxamide derivatives, which are structurally related to the compound , exhibited in vitro cytotoxicity against several cancer cell lines, indicating potential for anticancer applications (Atta & Abdel‐Latif, 2021).
4. Enzyme Inhibition:
- A series of 2-(diethylamino)thieno1,3ŏxazin-4-ones, similar in structure, showed inhibitory activity towards human leukocyte elastase, suggesting potential therapeutic applications in diseases involving elastase (Gütschow et al., 1999).
5. Nonlinear Optical Properties:
- Pyrazole-thiophene-based amide derivatives were studied for their nonlinear optical properties, suggesting potential use in materials science (Kanwal et al., 2022).
6. Synthesis and Docking Studies:
- Synthesis, characterization, and docking studies of various thiophene-carboxamide derivatives have been conducted, indicating their potential in drug development (Talupur et al., 2021).
7. Luminescence Sensing and Pesticide Removal:
- Thiophene-based metal-organic frameworks have been shown to be effective luminescent sensory materials, useful for detecting environmental contaminants and for pesticide removal (Zhao et al., 2017).
8. Solar Cell Applications:
- Novel coumarin sensitizers based on 2-(thiophen-2-yl)thiazole were studied for their application in dye-sensitized solar cells, demonstrating the versatility of thiophene derivatives in energy applications (Han et al., 2015).
Future Directions
Thiophene and its substituted derivatives, including “N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide”, have attracted great interest in industry as well as academia due to their wide range of therapeutic properties . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity .
Properties
IUPAC Name |
N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c1-2-9-21-13-7-5-12(6-8-13)14-11-23-17(18-14)19-16(20)15-4-3-10-22-15/h3-8,10-11H,2,9H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VISCSPJWYMFAPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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